Cas no 12174-41-3 (Rhabdophane (VAN))
Rhabdophane (VAN) structure
Product Name:Rhabdophane (VAN)
CAS No:12174-41-3
MF:CeH2LaO5P
MW:392.008141040802
CID:208476
PubChem ID:3081422
Update Time:2025-04-19
Rhabdophane (VAN) Chemical and Physical Properties
Names and Identifiers
-
- Rhabdophane (VAN)
- cerium,lanthanum,phosphate,hydrate
- rhabdophane
- cerium
- hydrate
- lanthanum
- phosphate
- Phosphocerite
- cerium;lanthanum;phosphate;hydrate
- DTXSID50153353
- 12174-41-3
-
- Inchi: 1S/Ce.La.H3O4P.H2O/c;;1-5(2,3)4;/h;;(H3,1,2,3,4);1H2/p-3
- InChI Key: VVPKMGWILYHAOG-UHFFFAOYSA-K
- SMILES: [Ce].[La].P(=O)([O-])([O-])[O-].O
Computed Properties
- Exact Mass: 391.77580g/mol
- Monoisotopic Mass: 391.77580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 36.8
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.2Ų
Rhabdophane (VAN) Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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